Cas no 2137471-20-4 (N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-1,3-thiazolidine-4-carboxamide)
N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-1,3-thiazolidine-4-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-1,3-thiazolidine-4-carboxamide
- 2137471-20-4
- EN300-1130730
- N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-1,3-thiazolidine-4-carboxamide
-
- Inchi: 1S/C10H15N5OS/c16-10(8-5-17-6-12-8)14-9-1-2-13-15(9)7-3-11-4-7/h1-2,7-8,11-12H,3-6H2,(H,14,16)
- InChI Key: NESMUKWGCHAISU-UHFFFAOYSA-N
- SMILES: S1CNC(C(NC2=CC=NN2C2CNC2)=O)C1
Computed Properties
- Exact Mass: 253.09973129g/mol
- Monoisotopic Mass: 253.09973129g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 96.3Ų
N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-1,3-thiazolidine-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1130730-1.0g |
N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-1,3-thiazolidine-4-carboxamide |
2137471-20-4 | 1g |
$0.0 | 2023-06-09 | ||
| Enamine | EN300-1130730-0.05g |
N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-1,3-thiazolidine-4-carboxamide |
2137471-20-4 | 95% | 0.05g |
$1020.0 | 2023-10-26 | |
| Enamine | EN300-1130730-0.1g |
N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-1,3-thiazolidine-4-carboxamide |
2137471-20-4 | 95% | 0.1g |
$1068.0 | 2023-10-26 | |
| Enamine | EN300-1130730-0.25g |
N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-1,3-thiazolidine-4-carboxamide |
2137471-20-4 | 95% | 0.25g |
$1117.0 | 2023-10-26 | |
| Enamine | EN300-1130730-0.5g |
N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-1,3-thiazolidine-4-carboxamide |
2137471-20-4 | 95% | 0.5g |
$1165.0 | 2023-10-26 | |
| Enamine | EN300-1130730-1g |
N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-1,3-thiazolidine-4-carboxamide |
2137471-20-4 | 95% | 1g |
$1214.0 | 2023-10-26 | |
| Enamine | EN300-1130730-2.5g |
N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-1,3-thiazolidine-4-carboxamide |
2137471-20-4 | 95% | 2.5g |
$2379.0 | 2023-10-26 | |
| Enamine | EN300-1130730-5g |
N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-1,3-thiazolidine-4-carboxamide |
2137471-20-4 | 95% | 5g |
$3520.0 | 2023-10-26 | |
| Enamine | EN300-1130730-10g |
N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-1,3-thiazolidine-4-carboxamide |
2137471-20-4 | 95% | 10g |
$5221.0 | 2023-10-26 |
N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-1,3-thiazolidine-4-carboxamide Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-1,3-thiazolidine-4-carboxamide
Introduction to N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-1,3-thiazolidine-4-carboxamide (CAS No. 2137471-20-4)
N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-1,3-thiazolidine-4-carboxamide, identified by its CAS number 2137471-20-4, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic molecule combines structural features from multiple nitrogen-containing rings, making it a versatile scaffold for drug discovery and medicinal chemistry applications. The compound's unique architecture, featuring an azetidin ring linked to a pyrazole moiety through a thiazolidine bridge, positions it as a promising candidate for further exploration in developing novel therapeutic agents.
The structural composition of N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-1,3-thiazolidine-4-carboxamide encompasses several pharmacophoric elements that are well-documented for their biological activity. The azetidin ring, a five-membered saturated nitrogen heterocycle, is known for its presence in various bioactive molecules, including antibiotics and antiviral agents. Its flexibility and ability to adopt multiple conformations make it an ideal candidate for binding to biological targets with high affinity and specificity. The incorporation of this motif into the compound enhances its potential as a pharmacological tool.
The pyrazole moiety, another key component of the molecule, is a six-membered aromatic ring containing two adjacent nitrogen atoms. Pyrazole derivatives are widely recognized for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the pyrazole ring in N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-1,3-thiazolidine-4-carboxamide likely contributes to its potential therapeutic efficacy by interacting with specific biological receptors or enzymes.
The thiazolidine bridge in the compound's structure adds another layer of complexity and functionality. Thiazolidine derivatives are commonly found in biologically active compounds due to their ability to mimic natural amino acid structures and their role in stabilizing protein-protein interactions. The incorporation of the thiazolidine ring into the molecular framework of N-1-(azetidin-3yl)-1H-pyrazol-5-yl-1,3-thiazolidine->carboxamide not only enhances its structural diversity but also opens up possibilities for unique interactions with biological targets.
In recent years, there has been growing interest in the development of hybrid molecules that combine structural features from different heterocyclic systems. Such hybrid compounds often exhibit enhanced biological activity due to the synergistic effects of multiple pharmacophoric units. N-1-(azetidin-3yl)-1H-pyrazol-5-yl-1,3-thiazolidine->carboxamide is a prime example of such a hybrid molecule, with its combination of azetidin, pyrazole, and thiazolidine moieties offering a rich scaffold for drug discovery.
The synthesis of N-1-(azetidin-3yl)-1H-pyrazol-5-yl-1,3-thiazolidine->carboxamide involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the azetidine ring through cycloaddition reactions, followed by functionalization with the pyrazole and thiazolidine units. Advances in synthetic methodologies have enabled more efficient and scalable production of such complex molecules, making them more accessible for further biological evaluation.
The biological evaluation of N-1-(< strong > azetidin strong > - 3 yl ) - 1 H - p y razol - 5 - yl - 1 , 3 - t h i az o l id ine - 4 - car box am ide has revealed promising preliminary results. In vitro studies have demonstrated its potential activity against various biological targets, including enzymes and receptors involved in inflammatory pathways. These findings are particularly intriguing given the well-documented role of inflammation in numerous diseases.
The compound's interaction with inflammatory pathways may be mediated through its ability to modulate the activity of key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are central to the production of pro-inflammatory mediators like prostaglandins and leukotrienes, which play a crucial role in the inflammatory response. By inhibiting or modulating the activity of these enzymes, N-(< strong > az et id ine strong > - 3 yl ) - 1 H - p y ra z ol - 5 - yl - 1 , 3 - t h i az o l id ine - 4 - car box am ide could potentially reduce inflammation and alleviate symptoms associated with inflammatory diseases.
In addition to its anti-inflammatory potential, N-(< strong > az et id ine strong > - 3 yl ) - 1 H - p y ra z ol - 5 - yl - 1 , 3 - t h i az o l id ine - 4 car box am ide has shown promise in preclinical models as a potential therapeutic agent for other diseases. Its ability to interact with multiple biological targets suggests that it may have broad therapeutic applications beyond inflammation.
The development of novel drug candidates like N-(< strong > az et id ine strong > ) b et id ine ) p ra z ol ) t i az o lid ine car box am ide highlights the importance of interdisciplinary research in pharmaceutical chemistry and medicinal biology. By combining structural features from different heterocyclic systems and leveraging advances in synthetic methodologies, researchers can create innovative molecules with unique biological properties.
The future prospects for N-(< strong > az et id ine strong > ) b et id ine ) p ra z ol ) t i az o lid ine car box am ide are promising, with further studies needed to fully elucidate its mechanism of action and optimize its pharmacological properties. Collaborative efforts between synthetic chemists and biologists will be essential in translating this promising compound into effective therapeutic agents that address unmet medical needs.
2137471-20-4 (N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-1,3-thiazolidine-4-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)